Cas no 2169662-96-6 (methyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate)

• Product Name: methyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate
• CAS No: 2169662-96-6
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 6388909
• PubChem ID: 165527126
• Update Time: 2025-05-22

methyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate
• 2169662-96-6
• EN300-1459891
• methyl 2-[(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylidene]acetate

• Inchi： 1S/C11H9BrO3/c1-14-11(13)4-7-6-15-10-3-2-8(12)5-9(7)10/h2-5H,6H2,1H3/b7-4-
• InChI Key： UMMMANUCTCEIOW-DAXSKMNVSA-N
• SMILES： BrC1C=CC2=C(C=1)/C(=C\C(=O)OC)/CO2

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 2-(3E)-5-bromo-2,3-dihydro-1-benzofuran-3-ylideneacetate

Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate: A Comprehensive Overview

The compound Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate (CAS No. 2169662-96-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzofuran ring system, a bromine substituent, and an acetate group. The benzofuran framework is a key structural element that contributes to its reactivity and biological activity. Recent studies have highlighted its potential in drug discovery and material science due to its versatile functional groups and structural flexibility.

Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate has been extensively studied for its role in synthesizing bioactive compounds. The bromine substituent at the 5-position of the benzofuran ring plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for various substitution reactions. Researchers have demonstrated that this compound can serve as a valuable intermediate in the synthesis of complex heterocyclic structures, which are often found in natural products and pharmaceutical agents.

One of the most recent advancements involving this compound is its application in the development of anti-inflammatory agents. Studies have shown that derivatives of Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. This discovery has opened new avenues for the design of novel therapeutic agents targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in material science. The unique electronic properties of the benzofuran ring system make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into organic semiconductors and light-emitting diodes (LEDs), where it has shown promising performance in terms of charge transport and emission efficiency.

The synthesis of Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate involves a multi-step process that typically begins with the preparation of the benzofuran derivative. The key steps include bromination, acetylation, and methylation reactions, which are carefully optimized to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency of these reactions.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential irritant properties. Proper ventilation and protective equipment are recommended during synthesis and handling to minimize exposure risks.

Looking ahead, the continued exploration of Methyl 2-(3E)-5-Bromo-2,3-Dihydro-1-Benzofuran-3-Ylideneacetate is expected to yield further insights into its applications across diverse scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, material science, and beyond.